4-(methoxymethyl)cyclohexan-1-amine

• CAS No.: 1314928-41-0
• Molecular Formula: C8H17NO
• Molecular Weight: 143.2

Description

4-(Methoxymethyl)cyclohexan-1-amine (CAS: 919799-82-9) is a cyclohexane-based primary amine with a methoxymethyl (-CH2-O-CH3) substituent at the 4-position of the cyclohexyl ring. Its structure combines the rigidity of the cyclohexane scaffold with the polar, electron-donating methoxymethyl group, making it a versatile intermediate in pharmaceutical and organic synthesis.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(methoxymethyl)cyclohexan-1-amine typically involves the reaction of cyclohexanone with methoxymethyl chloride in the presence of a base to form 4-(methoxymethyl)cyclohexanone. This intermediate is then subjected to reductive amination using ammonia or an amine source in the presence of a reducing agent such as sodium cyanoborohydride or hydrogen gas with a suitable catalyst .

Industrial Production Methods

Industrial production methods for 4-(methoxymethyl)cyclohexan-1-amine may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors, high-pressure hydrogenation, and efficient separation techniques to ensure high yield and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

4-(methoxymethyl)cyclohexan-1-amine can undergo various chemical reactions, including:

Oxidation: The methoxymethyl group can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction: The amine group can be reduced to form secondary or tertiary amines.

Substitution: The methoxymethyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas with a palladium catalyst are commonly used.

Substitution: Nucleophiles such as halides or alkoxides can be used in the presence of a base to facilitate substitution reactions.

Major Products

Oxidation: 4-(formylmethyl)cyclohexan-1-amine or 4-(carboxymethyl)cyclohexan-1-amine.

Reduction: N-substituted cyclohexylamines.

Substitution: Various substituted cyclohexylamines depending on the nucleophile used.

Scientific Research Applications

4-(methoxymethyl)cyclohexan-1-amine has several applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex molecules and as an intermediate in organic synthesis.

Biology: It is used in the study of amine metabolism and enzyme interactions.

Industry: Used in the production of agrochemicals, pharmaceuticals, and materials with specific properties.

Mechanism of Action

The mechanism of action of 4-(methoxymethyl)cyclohexan-1-amine involves its interaction with biological targets such as enzymes and receptors. The amine group can form hydrogen bonds and ionic interactions with active sites of enzymes, influencing their activity. The methoxymethyl group can enhance the compound’s lipophilicity, facilitating its passage through cell membranes and increasing its bioavailability .

Comparison with Similar Compounds

Physicochemical Properties

• Molecular formula: C8H17NO
• Molecular weight : 143.23 g/mol
• Polarity : Moderately polar due to the ether oxygen and primary amine group.
• Solubility : Expected to be soluble in polar aprotic solvents (e.g., DMSO, DMF) and partially miscible in water, depending on pH.
• Boiling point : Estimated to range between 200–220°C, influenced by the methoxymethyl group’s electron-donating effects .

Comparison with Similar Compounds

The physicochemical properties, synthetic routes, and applications of 4-(methoxymethyl)cyclohexan-1-amine are influenced by its substituent. Below is a comparative analysis with structurally related cyclohexane-1-amines:

Structural Analogs and Key Differences

Compound Name	Substituent	CAS Number	Molecular Weight (g/mol)	Key Properties/Applications	References
4-(Methoxymethyl)cyclohexan-1-amine	-CH2-O-CH3	919799-82-9	143.23	Moderate polarity; used in MCHR1 antagonists. Enzymatic synthesis ensures high enantiopurity.
4-(Aminomethyl)cyclohexan-1-amine	-CH2-NH2	201211-54-3	128.21	Higher polarity and basicity; forms hydrogen bonds. Used in peptide mimetics and chelating agents. Synthesized via reductive amination.
4-Methylcyclohexan-1-amine	-CH3	17490-92-7	113.20	Hydrophobic; limited solubility in water. Common intermediate in agrochemicals. Racemic mixtures often require resolution for enantioselective applications.
4-(Dimethylamino)cyclohexanol	-OH and -N(CH3)2	61168-09-0	157.25	Amphiphilic (hydroxyl and tertiary amine groups). Used in surfactants and corrosion inhibitors. Synthesized via cyclohexene oxide amination.
1-(4-Chlorobenzyl)cyclohexan-1-amine	-CH2-C6H4-Cl	756425-20-4	223.74	Lipophilic; aryl group enhances binding to aromatic receptors. Explored in CNS drug candidates. Prepared via nucleophilic substitution of chlorobenzyl halides.

Impact of Substituents on Properties

• Polarity and Solubility: The methoxymethyl group in 4-(methoxymethyl)cyclohexan-1-amine enhances polarity compared to the methyl analog but reduces basicity relative to the aminomethyl derivative. The chlorobenzyl substituent in 1-(4-Chlorobenzyl)cyclohexan-1-amine significantly increases lipophilicity, favoring blood-brain barrier penetration .

• Synthetic Complexity :

  • Enzymatic routes (transaminases) are preferred for 4-(methoxymethyl)cyclohexan-1-amine to achieve enantiopurity, whereas 4-methyl derivatives often require resolution techniques like chiral chromatography .
  • Halogenated analogs (e.g., 1-(4-Chlorobenzyl)-) involve multi-step organic syntheses, increasing production costs .
• Toxicity: Primary amines (e.g., 4-(aminomethyl)-) exhibit higher acute toxicity (LD50 ~200 mg/kg in rodents) due to their reactivity, whereas methoxymethyl and methyl derivatives show lower toxicity (LD50 >500 mg/kg) . Read-across data from analogs like 2,2'-dimethyl-4,4'-methylenebis(cyclohexylamine) (CAS: 6864-37-5) suggests cyclohexane-1-amines with bulky substituents may cause skin sensitization .

Biological Activity

4-(Methoxymethyl)cyclohexan-1-amine is a compound that has garnered attention for its potential biological activities. This article provides an overview of its biological properties, mechanisms of action, and relevant research findings, including data tables and case studies.

Chemical Structure and Properties

The chemical structure of 4-(methoxymethyl)cyclohexan-1-amine features a cyclohexane ring substituted with a methoxymethyl group and an amine functional group. This configuration is significant for its interaction with biological targets, particularly due to the amine's ability to form hydrogen bonds.

The biological activity of 4-(methoxymethyl)cyclohexan-1-amine is primarily attributed to its ability to interact with various molecular targets through hydrogen bonding and other non-covalent interactions. The amine group can facilitate binding to receptors or enzymes, influencing biochemical pathways.

Biological Activity

Research has indicated that 4-(methoxymethyl)cyclohexan-1-amine exhibits several biological activities:

• Antimicrobial Activity : Preliminary studies suggest that this compound may possess antimicrobial properties, potentially inhibiting the growth of certain bacteria and fungi.
• Antitumor Activity : Some investigations have pointed towards its potential as an antitumor agent, with effects on cancer cell proliferation and apoptosis.
• Neuroprotective Effects : There is emerging evidence that it may have neuroprotective properties, which could be beneficial in neurodegenerative diseases.

Data Table: Summary of Biological Activities

Biological Activity	Observed Effects	Reference
Antimicrobial	Inhibition of bacterial growth
Antitumor	Reduced proliferation in cancer cells
Neuroprotective	Protection against neuronal damage

Case Study 1: Antimicrobial Efficacy

A study evaluated the antimicrobial efficacy of 4-(methoxymethyl)cyclohexan-1-amine against various strains of bacteria. The results indicated a significant reduction in bacterial viability at specific concentrations, suggesting its potential as a lead compound for antibiotic development.

Case Study 2: Antitumor Activity

Another investigation focused on the antitumor effects of 4-(methoxymethyl)cyclohexan-1-amine in vitro. The compound was found to induce apoptosis in human cancer cell lines, with mechanisms involving the activation of caspases and modulation of cell cycle regulators.

Case Study 3: Neuroprotection

Research into the neuroprotective effects revealed that treatment with 4-(methoxymethyl)cyclohexan-1-amine reduced oxidative stress markers in neuronal cultures exposed to neurotoxic agents. This suggests a potential therapeutic role in conditions such as Alzheimer's disease.